Cas no 5088-75-5 (Neoliquiritin)

• Product Name: Neoliquiritin
• CAS No: 5088-75-5
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• MDL: MFCD31729237
• CID: 1066492
• PubChem ID: 51666248
• Update Time: 2025-06-08

Neoliquiritin Chemical and Physical Properties

Names and Identifiers

• Neoliquiritin
• Liquiritigenin 7-beta-D-glucopyranoside
• 2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• (2S)-2-(4-hydroxyphenyl)-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydr
• FT-0772575
• 5X51Y867TK
• CHEBI:191812
• UNII-5X51Y867TK
• MS-27309
• CS-0018643
• Q27262993
• DTXSID501317518
• LIQUIRITIGENIN 7-.BETA.-D-GLUCOPYRANOSIDE
• 4H-1-BENZOPYRAN-4-ONE, 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-2-(4-HYDROXYPHENYL)-, (2S)-
• 5088-75-5
• HY-N2123
• 4H-1-Benzopyran-4-one, 7-(beta-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-, (2S)-
• AKOS030530352
• (2S)-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Liquiritigenin 7-glucoside
• 4',7-Dihydroxyflavanone 7-glucoside

• MDL： MFCD31729237
• Inchi： 1S/C21H22O9/c22-9-17-18(25)19(26)20(27)21(30-17)28-12-5-6-13-14(24)8-15(29-16(13)7-12)10-1-3-11(23)4-2-10/h1-7,15,17-23,25-27H,8-9H2/t15-,17+,18+,19-,20+,21+/m0/s1
• InChI Key： HJBUYKZTEBZNSH-ZRWXNEIDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC2C(C[C@@H](C3C=CC(=CC=3)O)OC=2C=1)=O

Computed Properties

• Exact Mass: 418.12638228 g/mol
• Monoisotopic Mass: 418.12638228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 146
• Molecular Weight: 418.4

Experimental Properties

• Color/Form: Powder
• Density: 1.529±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 741.2±60.0 °C at 760 mmHg
• Flash Point: 263.8±26.4 °C
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Neoliquiritin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Flavonoids

Additional information on Neoliquiritin

Neoliquiritin (CAS No. 5088-75-5): A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

Neoliquiritin, chemically designated as (2R,4R)-4,4-dimethyl-2-(4-hydroxy-3-methoxyphenyl)-8-(hydroxymethyl)-2,3-dihydrochroman-7-one, is a naturally occurring flavonoid glycoside primarily found in the roots of Glycyrrhiza glabra (licorice). With the CAS number 5088-75-5, this compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its diverse biological activities and potential therapeutic benefits. The structural complexity of Neoliquiritin, characterized by its flavonoid core and glycosidic linkage, contributes to its unique pharmacological properties, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of Neoliquiritin consists of a flavanone backbone substituted with a rhamnose moiety at the 2-position. This glycosidic structure not only enhances its solubility in water but also modulates its interaction with biological targets. The presence of multiple hydroxyl and methoxy groups in its structure imparts reactivity that allows for various chemical modifications, enabling the synthesis of analogs with enhanced bioavailability or targeted therapeutic effects. Recent advancements in spectroscopic techniques and computational chemistry have facilitated a deeper understanding of Neoliquiritin's molecular interactions, paving the way for more precise drug design strategies.

Neoliquiritin has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. In recent years, significant progress has been made in elucidating its mechanisms of action at the molecular level. For instance, studies have demonstrated that Neoliquiritin can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating nuclear factor kappa B (NF-κB) signaling pathways. This mechanism is particularly relevant in the context of chronic inflammatory diseases, where NF-κB dysregulation plays a critical role. Additionally, Neoliquiritin's potent antioxidant activity has been attributed to its ability to scavenge reactive oxygen species (ROS) and enhance the expression of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase.

The anticancer potential of Neoliquiritin has been explored across various malignancies, including breast, liver, and colorectal cancers. Preclinical studies have revealed that Neoliquiritin can induce apoptosis in cancer cells through multiple pathways, including caspase-dependent and -independent mechanisms. Furthermore, it has been shown to suppress tumor growth by inhibiting angiogenesis—the formation of new blood vessels that supply nutrients to tumors—by downregulating vascular endothelial growth factor (VEGF) expression. These findings have positioned Neoliquiritin as a promising candidate for the development of novel chemotherapeutic agents. However, challenges remain in terms of achieving optimal pharmacokinetic profiles and minimizing potential side effects associated with long-term use.

In vitro and in vivo studies have also highlighted the neuroprotective effects of Neoliquiritin. Research suggests that it can mitigate neurodegenerative damage by protecting against oxidative stress-induced neuronal death and by modulating cholinergic neurotransmission. These properties make it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of Neoliquiritin to cross the blood-brain barrier further enhances its therapeutic potential in neurological applications. Nevertheless, further research is needed to fully characterize its efficacy and safety profile in clinical settings.

The antimicrobial properties of Neoliquiritin have not been overlooked either. Studies have shown that it exhibits activity against a range of bacterial and fungal pathogens by disrupting cell membranes and inhibiting key metabolic pathways. This broad-spectrum antimicrobial activity makes Neoliquiritin an attractive candidate for developing novel antimicrobial agents to combat drug-resistant infections—a growing global health concern. The structural features responsible for these antimicrobial effects are being actively investigated to develop derivatives with enhanced efficacy while maintaining safety.

The synthesis and purification of Neoliquiritin present unique challenges due to its complex structure and limited natural abundance. Traditional extraction methods from licorice roots often yield low concentrations of the compound, necessitating advanced purification techniques such as high-performance liquid chromatography (HPLC) or crystallization methods. However, recent advancements in biotechnology have enabled the production of Neoliquirtitin through microbial fermentation using engineered strains that overexpress key enzymes involved in its biosynthesis. This biotechnological approach holds promise for scalable production while reducing dependency on natural resources.

The pharmacokinetic profile of Neoliquirtitin is another critical aspect that influences its therapeutic applicability. Studies indicate that it exhibits moderate oral bioavailability but undergoes rapid metabolism upon absorption into systemic circulation. The primary metabolic pathways involve glucuronidation and sulfation processes mediated by cytochrome P450 enzymes in the liver. Understanding these metabolic pathways is essential for optimizing dosing regimens and minimizing drug-drug interactions with other medications metabolized via similar pathways.

The regulatory landscape for Neoliquirtitin-based products is evolving as more clinical data becomes available. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are increasingly recognizing natural products like flavonoids for their therapeutic potential under specific regulatory frameworks designed to accommodate traditional medicine-derived compounds. This evolving regulatory environment provides opportunities for developers to bring innovative treatments based on Neoliquirtitin to market more efficiently while ensuring patient safety through rigorous clinical evaluation.

Future directions in research on Neoliquirtitin are likely to focus on developing novel formulations that enhance its bioavailability and target specificity. Nanotechnology-based delivery systems such as liposomes or polymeric nanoparticles are being explored as potential vehicles for delivering Neoliquirtitin directly to sites of pathology while minimizing systemic exposure-related side effects. Additionally, computational modeling techniques are being employed to predict how structural modifications might influence pharmacological activity—a strategy known as structure-activity relationship (SAR) analysis—which could accelerate the discovery pipeline for new derivatives with improved therapeutic profiles.